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Compound of Interest

Compound Name:
Methyl 2,3-dibromo-3-

phenylpropanoate

Cat. No.: B1616780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

methyl 2,3-dibromo-3-phenylpropanoate, a halogenated ester with applications in organic

synthesis. Due to the limited availability of data for this specific compound, information from

structurally similar molecules, such as ethyl 2,3-dibromo-3-phenylpropanoate and 2,3-dibromo-

3-phenylpropionic acid, has been included to provide a more complete safety profile.

Researchers should handle this compound with care, assuming it may share the hazardous

properties of its analogs.

Chemical and Physical Properties
A summary of the known physical and chemical properties of methyl 2,3-dibromo-3-
phenylpropanoate is presented below. Data for closely related compounds are also provided

for comparison.
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Property
Methyl 2,3-
dibromo-3-
phenylpropanoate

2,3-Dibromo-3-
phenylpropionic
acid

Ethyl 2,3-dibromo-
3-
phenylpropanoate

Molecular Formula C₁₀H₁₀Br₂O₂[1][2] C₉H₈Br₂O₂ C₁₁H₁₂Br₂O₂

Molecular Weight 321.99 g/mol [1][2] 307.97 g/mol 336.02 g/mol

CAS Number 21770-48-9[2][3] 6286-30-2 5464-70-0

Appearance
Off-white powder

(Predicted)[4]
Off-white powder[4] No data available

Melting Point 117 °C (Predicted)[3]
200 °C (decomposes)

[4]
No data available

Boiling Point
301.2 ± 37.0 °C

(Predicted)[3]

321.5 ± 42.0 °C

(Predicted)[4]
No data available

Density
1.728 ± 0.06 g/cm³

(Predicted)[3]
No data available No data available

Hazard Identification and GHS Classification
While a specific GHS classification for methyl 2,3-dibromo-3-phenylpropanoate is not

consistently available, the classifications for its close analogs, 2,3-dibromo-3-phenylpropionic

acid and ethyl 2,3-dibromo-3-phenylpropanoate, indicate that it should be treated as a

hazardous substance.

Signal Word:Warning[5][6]

Pictograms:

Pictogram Hazard Class

GHS07
Skin Irritation, Eye Irritation, Respiratory Tract

Irritation[5][6]

Hazard Statements:
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H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5][6]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15554237/
https://en.wikipedia.org/wiki/Organobromine_chemistry
https://pubmed.ncbi.nlm.nih.gov/15554237/
https://pubmed.ncbi.nlm.nih.gov/15554237/
https://en.wikipedia.org/wiki/Organobromine_chemistry
https://pubmed.ncbi.nlm.nih.gov/11511186/
https://pubmed.ncbi.nlm.nih.gov/15554237/
https://en.wikipedia.org/wiki/Organobromine_chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category
Precautionary Statement
Code

Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
Synthesis of 2,3-Dibromo-2-Methylpropanoic Acid
(Analog)
A detailed protocol for the synthesis of the target compound is not readily available in the

searched literature. However, a method for a structurally similar compound, 2,3-dibromo-2-

methylpropanoic acid, has been reported and may serve as a starting point for developing a

synthesis for the methyl ester.

Reaction: Bromination of methacrylic acid.[7]

Materials:

Methacrylic acid

Bromine

Water

Procedure:[7]

In a three-necked flask, dissolve methacrylic acid (e.g., 40g, 0.4646 mol) in water (e.g.,

160ml).

Heat the solution to 75 °C with stirring.

Slowly add bromine (e.g., 74.4g, 0.4646 mol) dropwise over approximately 30 minutes.
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Continue the reaction at 75 °C for 3 hours to obtain the crude product solution.

Cool the reaction mixture to below 5 °C to induce crystallization.

Filter the solid product and wash it with cold water 2-3 times.

Dry the solid to obtain 2,3-dibromo-2-methylpropanoic acid.

Purification by Recrystallization
A general protocol for the purification of solid organic compounds by recrystallization is

provided below. The choice of solvent is critical and must be determined experimentally.

Procedure:

Solvent Selection: Test the solubility of the crude methyl 2,3-dibromo-3-phenylpropanoate
in various solvents at room temperature and at their boiling points. An ideal solvent will

dissolve the compound when hot but not when cold.

Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the

chosen hot solvent until the solid just dissolves.

Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution

through a pre-heated funnel.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further

cooling in an ice bath can maximize crystal formation.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

impurities.

Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Safety and Handling
Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[6]

Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).

[6]

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator

with an appropriate particulate filter.[4]

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a fume hood.[6] Avoid contact with

skin and eyes.[6] Avoid formation of dust and aerosols.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Hazardous decomposition products include carbon oxides and hydrogen

bromide gas.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Ensure adequate ventilation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Sweep up the material and place it in a suitable container for

disposal. Avoid generating dust.[8]

Toxicology and Metabolism
Quantitative toxicity data, such as LD50 values, for methyl 2,3-dibromo-3-phenylpropanoate
are not available in the searched literature. However, the GHS hazard statements for similar

compounds indicate potential for skin, eye, and respiratory irritation.

The metabolism of halogenated alkanes can proceed through several pathways, often involving

cytochrome P450 enzymes and glutathione S-transferases.[5] A potential metabolic pathway

for haloalkanes involves bioactivation, which can lead to the formation of reactive

intermediates.[5] This process can include the formation of S-(halomethyl)glutathione or

glutathione episulfonium ions.[5] It is important to note that this is a generalized pathway and

has not been specifically verified for methyl 2,3-dibromo-3-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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